6-Bromoquinoxaline

• IUPAC Name: 6-bromoquinoxaline
• InChI: InChI=1S/C8H5BrN2/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-5H
• InChI Key: NOYFLUFQGFNMRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN=C2C=C1Br
• Molecular Formula: C8H5BrN2
• DSSTOX Substance ID: DTXSID90346282
• Molecular Weight: 209.04 g/mol
• CAS RN: 50998-17-9

Description

6-Bromoquinoxaline is an organic compound with the chemical formula C8H5BrN2. It belongs to the quinoxaline family of compounds, which are aromatic heterocyclic compounds that contain two nitrogen atoms in a six-membered ring. This compound is a colorless, crystalline solid that is insoluble in water and soluble in organic solvents. It has a molecular weight of 218.04 g/mol and a melting point of 122-124 °C.

Scientific Research Applications

Synthesis and Chemical Properties

6-Bromoquinoxaline and its derivatives have been the focus of various synthetic chemistry studies. For instance, Dong-liang (2009) reports a synthesis method for 6-amino-5-bromoquinoxaline, demonstrating efficient synthesis with high yields under optimized conditions, such as specific reaction temperatures and pressures (Chang Dong-liang, 2009). Similarly, Cheng-yong (2009) describes an efficient bromination synthesis of 6-Amino-5-bromoquinoxaline using 1,3-dibromo-5,5-dimethylhydantoin, highlighting the method's advantages such as mild conditions and high yield without impurity (Ha Cheng-yong, 2009).

Applications in Medicine and Biology

This compound derivatives show potential in medical and biological applications. For example, a study by Kapishnikov et al. (2019) discusses the in vivo mode of action of bromo analogs of antimalarial drugs, providing insights into the interactions between these compounds and the malaria parasite (Kapishnikov et al., 2019). Another study by Hu et al. (2002) identifies 6-bromoaplysinopsin, a derivative of this compound, as having significant antimalarial and antimycobacterial activity in vitro, indicating its potential as a lead compound for developing new anti-infective drugs (Jin-Feng Hu et al., 2002).

Role in Drug Development and Disease Research

This compound derivatives are also important in drug development and disease research. Sklirou et al. (2017) discuss the role of 6-bromoindirubin-3′-oxime, a derivative, in activating cytoprotective cellular modules and suppressing cellular senescence, indicating its potential in prolonging healthspan and its anti-tumor properties (Sklirou et al., 2017). Esmaeelian et al. (2013) explore the anticancer activity of 6-bromoisatin, another derivative, in a colorectal cancer rodent model, supporting its use as a promising lead for cancer prevention (B. Esmaeelian et al., 2013).

Safety and Hazards

6-Bromoquinoxaline may cause serious eye irritation, respiratory irritation, and skin irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray. If it comes in contact with the skin, wash with plenty of soap and water. Wear protective gloves, protective clothing, eye protection, and face protection.

Future Directions

6-Bromoquinoxaline is a valuable compound for life science related research. Its future directions are likely to be influenced by advancements in this field.

Biochemical Analysis

Biochemical Properties

6-Bromoquinoxaline plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux. It also binds to specific proteins, altering their conformation and activity. These interactions are crucial for understanding the biochemical pathways and mechanisms in which this compound is involved .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can activate or inhibit specific signaling pathways, leading to changes in gene expression and metabolic activity. These effects are essential for studying the cellular responses to this compound and its potential therapeutic applications .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. At the molecular level, this compound binds to specific sites on enzymes and proteins, altering their activity. This binding can either inhibit or activate the enzymes, depending on the nature of the interaction. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but it can degrade over time, leading to changes in its activity and effects. These temporal effects are essential for understanding the long-term impact of this compound in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit beneficial effects, such as modulating metabolic pathways and improving cellular function. At higher doses, it can cause toxic or adverse effects, including enzyme inhibition and disruption of cellular processes. These dosage effects are crucial for determining the therapeutic window and safety profile of this compound in animal models .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. It can influence the levels of metabolites and the overall metabolic activity of cells. For instance, this compound has been shown to inhibit specific enzymes in the metabolic pathways, leading to changes in the levels of certain metabolites. These interactions are essential for understanding the metabolic role of this compound and its potential therapeutic applications .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the localization and accumulation of this compound in different cellular compartments. For example, this compound can bind to transport proteins that facilitate its movement across cell membranes, affecting its distribution within the cell. Understanding these transport mechanisms is crucial for studying the pharmacokinetics and pharmacodynamics of this compound .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It may be directed to particular compartments or organelles within the cell through targeting signals or post-translational modifications. For instance, this compound can localize to the nucleus, where it interacts with transcription factors and other regulatory proteins, influencing gene expression. These localization patterns are essential for understanding the cellular mechanisms of this compound .

Synthesis routes and methods I

Procedure details

To a solution of 4-bromobenzene-1,2-diamine (4.0 g, 21 mmol) in 60 mL of EtOH was added 40% glyoxal aldehyde (4.1 ml, 32 mmol) solution in water. The resulting mixture was refluxed for 10 hours. The mixture was concentrated in vacuo and the residue was diluted in 100 mL of EtOAc. The organic solution was washed with 40 mL of satd. NaHCO3 and 40 mL of brine, dried over Na2SO4 and concentrated in vacuo. The residue was purified by a silca gel column chromatography (5% EtOAc/hex to EtOAC) to give light yellow solid 6-bromoquinoxaline. MS (ESI, pos. ion) m/z: 208.9 (M+1).

Synthesis routes and methods II

Procedure details

In a round bottom flask under nitrogen was combined 4-Bromo-benzene-1,2-diamine (2.01 g, 10.7 mMol), methanol (50 mL), and glyoxal (40% by wt. 3.1 mL, 26.9 mMol) and the resulting solution stirred overnight. Upon arrival the reaction was concentrated to dryness on a rotary evaporator and purified by flash column chromatography on silica gel using 5-10% ethyl acetate in dichloromethane as eluant to yield 1.14 g (50% yield) of 6-Bromo-quinoxaline as a yellow-orange solid. 1H NMR (DMSO-d6): δ=9.00 (d, 2H, J=2.8 Hz), 8.36 (d, 1H, J=2.2 Hz), 8.07 (d, 1H, J=9.0 Hz), 8.02 (dd, 1H, J=8.8, 2.1 Hz). CHN for C8H5BrN2: calc. C, 45.97; H, 2.41; N, 13.4. found C, 45.99; H 2.09; N 13.09. LC/MS (Method A), rt=1.10 mins., purity=99%, calculated mass=208, [M+H]+=209/21. HPLC (Method C): rt=7.4 mins., purity=98.52% @ 210-370 nm and 98.8% @ 322 nm.

Q & A

Q1: How does 6-bromoquinoxaline affect echinomycin production in Streptomyces echinatus?

A1: Research indicates that this compound acts as an analog of quinoxaline-2-carboxylic acid, a crucial precursor in echinomycin biosynthesis. When added to Streptomyces echinatus protoplast suspensions alongside radiolabeled tryptophan, this compound significantly reduced the incorporation of the radiolabel into echinomycin []. This suggests that this compound might compete with the natural precursor, ultimately hindering the formation of echinomycin.

Q2: Does this compound lead to the production of any alternative metabolites in Streptomyces echinatus?

A2: While the provided abstracts don't explicitly mention the formation of specific metabolites from this compound, they highlight that similar analogs of quinoxaline-2-carboxylic acid can lead to the biosynthesis of "bis-substituted metabolites" not observed in unsupplemented cultures []. It's plausible that this compound could also contribute to forming such alternative compounds, but further research is needed to confirm this.

Q3: Is the observed ultraviolet absorption spectrum of this compound relevant to its biological activity?

A3: The study on the ultraviolet absorption spectrum of this compound [] focuses on characterizing its electronic transitions (n→π*) and how they are influenced by solvent polarity. While this information is crucial for understanding the molecule's photophysical properties, it doesn't directly explain its impact on echinomycin biosynthesis. Further research correlating spectral properties with biological activity would be needed to establish such a link.